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Compound of Interest

Compound Name: Trinickel disulphide

Cat. No.: B081908

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization
of trinickel disulfide (Ni3S2) as a high-performance electrode material in supercapacitors and
batteries. The information compiled herein is intended to guide researchers in the synthesis,
characterization, and application of Ni3S2 for advanced energy storage solutions.

Introduction to Trinickel Disulfide for Energy
Storage

Trinickel disulfide (Ni3S2), a binary transition metal sulfide, has garnered significant attention in
the field of energy storage due to its remarkable electrochemical properties. Its high theoretical
specific capacitance, excellent electrical conductivity, and rich redox chemistry make it a
promising candidate for electrode materials in both supercapacitors and batteries. The unique
electronic structure of Ni3S2 facilitates rapid electron and ion transport, which are crucial for
high-power and high-energy-density storage devices. This document outlines the performance
of Ni3S2-based materials and provides standardized protocols for their synthesis and
evaluation.

Data Presentation: Performance Metrics

The following tables summarize the quantitative performance data of Ni3S2-based electrodes
in supercapacitor and battery applications as reported in the literature.
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Experimental Protocols

This section provides detailed protocols for the synthesis of Ni3S2 materials and the fabrication
and characterization of electrodes for supercapacitors and batteries.

Synthesis of Ni3S2 on Nickel Foam via Hydrothermal
Method

This protocol describes a common method for the in-situ growth of Ni3S2 on a nickel foam (NF)
substrate, creating a binder-free electrode.

Materials:
o Nickel foam (NF)
e Thiourea (CH4N2S)

 Hydrochloric acid (HCI, 1 M)
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e Acetone ((CH3)2CO)

e Deionized (DI) water

o Ethanol (C2H50H)

Equipment:

» Ultrasonic cleaner

o Teflon-lined stainless-steel autoclave (50 mL)

e Drying oven

Procedure:

e Substrate Cleaning:
o Cut the nickel foam into desired dimensions (e.g., 1.5 cm x 2 cm).
o Clean the NF ultrasonically in acetone for 15 minutes to remove organic impurities.

o Further sonicate the NF in a 1 M HCI solution for 15 minutes to etch the surface oxide
layer.

o Rinse the cleaned NF thoroughly with DI water and ethanol.
o Dry the NF in a vacuum oven at 60°C for 12 hours.[11]

e Hydrothermal Synthesis:

[¢]

Prepare a homogeneous solution by dissolving 10 mmol of thiourea in 35 mL of DI water.

Place the cleaned and dried nickel foam into a 50 mL Teflon-lined stainless-steel autoclave

[¢]

containing the thiourea solution.

[e]

Seal the autoclave and heat it in an oven at 120°C for 5 hours.[11]

[e]

Allow the autoclave to cool down naturally to room temperature.
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e Product Collection and Drying:
o Carefully remove the Ni3S2-coated nickel foam from the solution.
o Rinse the product with DI water and ethanol to remove any residual reactants.

o Dry the final product in a vacuum oven at 60°C for 12 hours.

Electrode Fabrication and Electrochemical
Characterization

This protocol outlines the assembly of a three-electrode system for electrochemical testing and
the standard characterization techniques.

Electrode Assembly (Three-Electrode System):

o Working Electrode: The prepared Ni3S2 on nickel foam is directly used as the binder-free
working electrode.

o Counter Electrode: A platinum (Pt) foil or mesh is typically used as the counter electrode.

o Reference Electrode: A saturated calomel electrode (SCE) or a silver/silver chloride
(Ag/AgCl) electrode is used as the reference electrode.

o Electrolyte: A 6 M potassium hydroxide (KOH) aqueous solution is a commonly used
electrolyte for supercapacitor testing.[1]

Electrochemical Characterization: The electrochemical performance is evaluated using an
electrochemical workstation.

e Cyclic Voltammetry (CV):
o Purpose: To assess the capacitive behavior and redox reactions of the electrode material.

o Procedure: The potential is swept linearly between a defined voltage window (e.g., -0.1 V
to 0.6 V vs. SCE) at various scan rates (e.g., 5, 10, 25, 50, 100 mV/s).[1] The shape of the
CV curve indicates the nature of charge storage (rectangular for EDLC, redox peaks for
pseudocapacitance).
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» Galvanostatic Charge-Discharge (GCD):

o Purpose: To determine the specific capacitance, energy density, power density, and
cycling stability.

o Procedure: The electrode is charged and discharged at a constant current density
between a specific potential window. The triangular shape of the GCD curve is
characteristic of capacitive behavior.

o Electrochemical Impedance Spectroscopy (EIS):
o Purpose: To investigate the internal resistance and ion diffusion kinetics of the electrode.

o Procedure: A small AC voltage is applied over a wide frequency range (e.g., 100 kHz to
0.01 Hz) at the open-circuit potential. The resulting Nyquist plot provides information on
the equivalent series resistance (ESR) and charge transfer resistance (Rct).

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate key experimental
workflows.

Click to download full resolution via product page

Caption: Workflow for Hydrothermal Synthesis of Ni3S2 on Nickel Foam.
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Caption: Workflow for Electrochemical Characterization of Ni3S2 Electrodes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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